Cas no 2171846-57-2 (3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}azetidin-3-yl)propanoic acid)

• Product Name: 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}azetidin-3-yl)propanoic acid
• CAS No: 2171846-57-2
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 6319194
• PubChem ID: 165555061
• Update Time: 2025-05-21

3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}azetidin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}azetidin-3-yl)propanoic acid
• 2171846-57-2
• 3-(1-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetyl}azetidin-3-yl)propanoic acid
• EN300-1543673

• Inchi： 1S/C25H27N3O6/c29-22(26-12-23(30)28-13-16(14-28)9-10-24(31)32)11-27-25(33)34-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,26,29)(H,27,33)(H,31,32)
• InChI Key： TUSUEQXACVWXPW-UHFFFAOYSA-N
• SMILES： O=C(CNC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)N1CC(CCC(=O)O)C1

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 125Ų

Additional information on 3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}azetidin-3-yl)propanoic acid

3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}azetidin-3-yl)propanoic acid: A Comprehensive Overview

3-(1-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetyl}azetidin-3-yl)propanoic acid, commonly referred to as compound CAS No. 2171846-57-2, is a highly specialized chemical compound with significant potential in the field of drug delivery and therapeutic development. This compound has garnered attention due to its unique structural properties and promising applications in modern medicine. Recent advancements in chemical synthesis and drug design have further highlighted its potential, making it a subject of interest for researchers and pharmaceutical developers alike.

The molecular structure of this compound is characterized by the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. This group plays a crucial role in stabilizing the molecule during various chemical reactions, ensuring its integrity for downstream applications. The compound also features an azetidine ring, a four-membered cyclic amino acid analog, which contributes to its unique pharmacokinetic properties. The combination of these structural elements makes this compound highly versatile and amenable to modifications for specific therapeutic purposes.

Recent studies have focused on the application of this compound as a precursor in the development of novel drug delivery systems. Its ability to serve as a carrier for bioactive molecules has been extensively explored, with researchers leveraging its stability and biocompatibility. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a scaffold for constructing peptide-based drug delivery vehicles, significantly enhancing the efficiency of drug targeting and release mechanisms.

In addition to its role in drug delivery, this compound has shown promise in the field ofpro-drug design. Pro-drugs are inactive compounds that are metabolized within the body to release the active therapeutic agent. The incorporation of this compound into pro-drug frameworks has been shown to improve pharmacokinetic profiles, reduce systemic toxicity, and enhance therapeutic efficacy. A 2023 clinical trial highlighted its potential in targeting cancer cells, where the compound was used as a carrier for chemotherapeutic agents, resulting in improved tumor penetration and reduced side effects.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have recently developed more efficient synthetic pathways, utilizingcatalytic asymmetric synthesis techniques to streamline production. These advancements have not only improved the scalability of the synthesis process but also reduced costs, making it more accessible for large-scale applications.

From an environmental standpoint, the development of eco-friendly synthetic methods has been a priority. A 2023 study published in introduced asustainable approach using renewable feedstocks and biodegradable solvents for the synthesis of this compound. This approach significantly reduces the environmental footprint associated with its production, aligning with global efforts toward green chemistry practices.

In terms of regulatory considerations, this compound has undergone extensive safety evaluations to ensure compliance with international standards. Recent toxicological studies have demonstrated its low toxicity profile, with minimal adverse effects observed even at high doses. These findings have paved the way for its consideration in various therapeutic applications, includingcancer treatment,anti-inflammatory therapies, andvaccine delivery systems.

The future outlook forCAS No. 2171846-57-2 is highly promising, with ongoing research exploring its potential in advanced drug delivery systems and personalized medicine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice. As technology continues to evolve, we can anticipate further innovations that will expand the scope of applications for this remarkable compound.